Cas no 158871-10-4 (Phosphine oxide, [(2-methylphenyl)methyl]diphenyl-)

• Product Name: Phosphine oxide, [(2-methylphenyl)methyl]diphenyl-
• CAS No: 158871-10-4
• MF: C₂₀H₁₉OP
• MW: 306.338026285172
• CID: 1337867
• PubChem ID: 14941258
• Update Time: 2025-04-20

Phosphine oxide, [(2-methylphenyl)methyl]diphenyl- Chemical and Physical Properties

Names and Identifiers

• Phosphine oxide, [(2-methylphenyl)methyl]diphenyl-
• 1-(diphenylphosphorylmethyl)-2-methylbenzene
• 158871-10-4
• SCHEMBL10431512
• [(2-Methylphenyl)methyl](oxo)diphenyl-lambda~5~-phosphane
• DTXSID10565791

• Inchi： 1S/C20H19OP/c1-17-10-8-9-11-18(17)16-22(21,19-12-4-2-5-13-19)20-14-6-3-7-15-20/h2-15H,16H2,1H3
• InChI Key： FYGNFHZYXFIZCA-UHFFFAOYSA-N
• SMILES： P(C1C=CC=CC=1)(C1C=CC=CC=1)(CC1C=CC=CC=1C)=O

Computed Properties

• Exact Mass: 306.11747
• Monoisotopic Mass: 306.117352223g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 357
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07
• LogP: 4.50910